Cas no 71526-83-5 (1-Butanone,4-chloro-1-(4-ethylphenyl)-)

1-Butanone,4-chloro-1-(4-ethylphenyl)- structure
71526-83-5 structure
Product Name:1-Butanone,4-chloro-1-(4-ethylphenyl)-
CAS No:71526-83-5
MF:C12H15ClO
MW:210.699902772903
CID:572360
PubChem ID:98743
Update Time:2025-04-19

1-Butanone,4-chloro-1-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,4-chloro-1-(4-ethylphenyl)-
    • 4-chloro-1-(4-ethylphenyl)butan-1-one
    • 4-chloro-4'-ethylbutyrophenone
    • 4-CHLORO-1-(4-ETHYLPHENYL)-1-BUTANONE
    • 4-Chloro-1-(4-ethyl-phenyl)-butan-1-one
    • AC1L40E4
    • AC1Q3UJZ
    • AG-G-80377
    • CTK5D4513
    • NSC163134
    • SureCN3689140
    • PTKKOYFXSPTUGB-UHFFFAOYSA-N
    • NSC-163134
    • SCHEMBL3689140
    • 71526-83-5
    • NS00037240
    • NSC 163134
    • EINECS 275-597-6
    • AKOS000346089
    • DTXSID90221767
    • 3-chloropropyl 4-ethylphenyl ketone
    • Inchi: 1S/C12H15ClO/c1-2-10-5-7-11(8-6-10)12(14)4-3-9-13/h5-8H,2-4,9H2,1H3
    • InChI Key: PTKKOYFXSPTUGB-UHFFFAOYSA-N
    • SMILES: ClCCCC(C1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 210.08125
  • Monoisotopic Mass: 210.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.063
  • Boiling Point: 333.3°C at 760 mmHg
  • Flash Point: 182.8°C
  • Refractive Index: 1.516
  • PSA: 17.07
  • LogP: 3.45070
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